1-(2-Methoxyphenyl)-3-(2-methylpropyl)thiourea

• Molecular Formula: C12H18N2OS
• Molecular Weight: 238.35 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)-3-(2-methylpropyl)thiourea
• InChI: InChI=1S/C12H18N2OS/c1-9(2)8-13-12(16)14-10-6-4-5-7-11(10)15-3/h4-7,9H,8H2,1-3H3,(H2,13,14,16)
• InChI Key: RUBUBOAEBDAYMW-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=S)NC1=CC=CC=C1OC

Description

1-(2-Methoxyphenyl)-3-(2-methylpropyl)thiourea, also known as A-438, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

1-(2-Methoxyphenyl)-3-(2-methylpropyl)thiourea has been studied for its potential applications in various fields, including cancer research, immunology, and neurology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In immunology, this compound has been studied for its potential to modulate the immune system and reduce inflammation. In neurology, this compound has been shown to have neuroprotective effects and may have potential applications in treating neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 1-(2-Methoxyphenyl)-3-(2-methylpropyl)thiourea is not fully understood, but it is believed to act by inhibiting the activity of thioredoxin reductase, an enzyme that plays a role in regulating the redox state of cells. By inhibiting thioredoxin reductase, this compound may induce oxidative stress and trigger apoptosis in cancer cells. Additionally, this compound may modulate the immune system by regulating the activity of immune cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. In the immune system, this compound has been shown to modulate the activity of immune cells, including T cells and macrophages. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Methoxyphenyl)-3-(2-methylpropyl)thiourea in lab experiments is that it has been shown to have potent anticancer activity. Additionally, this compound has been shown to have potential applications in immunology and neurology. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-(2-Methoxyphenyl)-3-(2-methylpropyl)thiourea. One direction is to further investigate its mechanism of action, particularly in cancer cells. Additionally, more research is needed to determine the optimal dosage and administration of this compound for various applications. Finally, this compound may have potential applications in other fields, such as cardiovascular research and infectious disease research, which should be explored in future studies.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields, including cancer research, immunology, and neurology. The synthesis method of this compound involves the reaction of 2-methylpropylamine with 2-methoxyphenyl isothiocyanate. This compound has been shown to have potent anticancer activity, modulate the immune system, and have neuroprotective effects. However, its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments. Future research should focus on further investigating its mechanism of action and exploring its potential applications in other fields.

Synthesis Methods

The synthesis method of 1-(2-Methoxyphenyl)-3-(2-methylpropyl)thiourea involves the reaction of 2-methylpropylamine with 2-methoxyphenyl isothiocyanate. This reaction results in the formation of this compound. The purity of the compound can be improved by recrystallization from ethanol.